Cas no 50779-65-2 (6-methyl-1-benzofuran-2-carboxylic acid)

6-Methyl-1-benzofuran-2-carboxylic acid is a heterocyclic organic compound featuring a benzofuran core substituted with a methyl group at the 6-position and a carboxylic acid moiety at the 2-position. This structure imparts reactivity suitable for use as a versatile intermediate in pharmaceutical and agrochemical synthesis. The carboxylic acid functionality allows for further derivatization, including esterification or amide formation, while the methyl group enhances stability and influences electronic properties. Its well-defined molecular framework makes it valuable for constructing complex molecules in medicinal chemistry. The compound is typically supplied with high purity, ensuring consistent performance in synthetic applications. Proper handling and storage are recommended to maintain its integrity.
6-methyl-1-benzofuran-2-carboxylic acid structure
50779-65-2 structure
Product Name:6-methyl-1-benzofuran-2-carboxylic acid
CAS No:50779-65-2
MF:C10H8O3
MW:176.168723106384
MDL:MFCD08059102
CID:1076914
PubChem ID:20260945
Update Time:2025-10-15

6-methyl-1-benzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-Methyl-benzofuran-2-carboxylic acid
    • 6-methyl-1-benzofuran-2-carboxylic acid
    • 6-methyl-2-Benzofurancarboxylic acid
    • 6-Methyl-benzofuran-2-carbonsaeure
    • 6-Methylbenzofuran-2-carboxylic acid
    • AKOS000101257
    • 50779-65-2
    • A1-38071
    • SCHEMBL5599845
    • CS-0062592
    • DA-36027
    • DTXSID40604263
    • EN300-748904
    • SY045632
    • AC6258
    • STGSJLZWQHRTGE-UHFFFAOYSA-N
    • MB05116
    • 6-Methylbenzofuran-2-carboxylicacid
    • MFCD08059102
    • MDL： MFCD08059102
    • Inchi： 1S/C10H8O3/c1-6-2-3-7-5-9(10(11)12)13-8(7)4-6/h2-5H,1H3,(H,11,12)
    • InChI Key： STGSJLZWQHRTGE-UHFFFAOYSA-N
    • SMILES： O1C(C(=O)O)=CC2C=CC(C)=CC1=2

Computed Properties

  • Exact Mass: 176.04700
  • Monoisotopic Mass: 176.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 50.4Ų

Experimental Properties

  • PSA: 50.44000
  • LogP: 2.43940

6-methyl-1-benzofuran-2-carboxylic acid Security Information

  • HazardClass：IRRITANT

6-methyl-1-benzofuran-2-carboxylic acid Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-methyl-1-benzofuran-2-carboxylic acid Pricemore >>

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